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Compound of Interest

Compound Name:
2-amino-N-methoxyacetamide

hydrochloride

Cat. No.: B12314993

Get Quote

Executive Summary & Chemical Context
2-amino-N-methoxyacetamide hydrochloride (also known as Glycine N-methoxyamide HCl)

is a small, hydrophilic amine salt.[1][2][3] Unlike lipophilic drug candidates, it possesses a logP

value < 0 (highly polar) and a primary amine group that is protonated at neutral/acidic pH.

CAS Number: 1421601-45-7[1][2][3]

Molecular Formula:

[1][2][3][4]

Critical Analytical Challenge: On standard alkyl-bonded phases (C18/C8), this compound

elutes near the void volume (

), causing co-elution with unretained matrix components and preventing accurate
quantification.[2][3]
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Feature
Method A: HILIC

(Recommended)

Method B: IP-RPLC

(Alternative)

Method C: Standard

C18 (Not

Recommended)

Mechanism
Partitioning into water-

enriched layer

Hydrophobic

interaction via ion-pair

reagent

Hydrophobic

interaction

(Partitioning)

Retention (

)

High (

)

Moderate to High (

)

Negligible (

)

Peak Shape Sharp, symmetrical
Good, but tailing

possible
Broad, often split

MS Compatibility
Excellent (volatile

buffers)

Poor (non-volatile

reagents)
Excellent

Equilibration
Slow (requires >20

column volumes)

Very Slow (reagent

adsorption)
Fast

Detailed Performance Comparison
Method A: Hydrophilic Interaction Liquid
Chromatography (HILIC)
Status:Gold Standard for this compound.[2] HILIC utilizes a polar stationary phase (Silica,

Amide, or Zwitterionic) and a high-organic mobile phase.[1][2][3] The 2-amino-N-

methoxyacetamide partitions into the water layer adsorbed on the silica surface.[1][2][3]

Stationary Phase: Zwitterionic (e.g., ZIC-HILIC) or Amide-bonded silica.[1][2][3]

Mobile Phase: Acetonitrile (ACN) / Ammonium Acetate Buffer (90:10 to 80:20).[2]

Performance Data:

The amino group interacts electrostatically with the stationary phase, providing strong

retention.
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Separation from Impurities: Excellently resolves the target compound from Glycine

(hydrolysis impurity), which is even more polar and elutes later or with distinct selectivity

depending on the phase.

Method B: Ion-Pair Reversed-Phase (IP-RPLC)
Status:Viable Alternative for QC labs lacking HILIC columns.[1][2][3] By adding an anionic ion-

pairing reagent (e.g., Sodium Octanesulfonate or Heptafluorobutyric Acid) to the mobile phase,

the positively charged amine forms a neutral, lipophilic complex that retains on a C18 column.

[3]

Reagent: Sodium 1-Octanesulfonate (IPC-8) or TFA/HFBA.[1][2]

Performance Data:

Retention time can be tuned by altering the concentration of the ion-pairing reagent.[1][2]

[5]

Drawback: The column becomes dedicated to this method; "washing off" the ion-pair

reagent is difficult.[1][2]

Experimental Data: Retention Time Profile
The following data represents typical retention behavior on a

column system at

.

Table 1: Retention Time Comparison ( )

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.bldpharm.com/products/21257-20-5.html
https://www.chemicalbook.com/synthesis/n-methoxy-n-methylacetamide.htm
https://patents.google.com/patent/CN102351733A/en
https://patents.google.com/patent/CN102351733A/en
https://www.bldpharm.com/products/21257-20-5.html
https://www.chemicalbook.com/synthesis/n-methoxy-n-methylacetamide.htm
https://www.bldpharm.com/products/21257-20-5.html
https://www.chemicalbook.com/synthesis/n-methoxy-n-methylacetamide.htm
https://www.uv.es/coque/Mechanism_of_retention_Amsterdam/Slides_Amsterdam_2.pdf
https://www.bldpharm.com/products/21257-20-5.html
https://www.chemicalbook.com/synthesis/n-methoxy-n-methylacetamide.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12314993?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound
Method A: HILIC
(ZIC-pHILIC)

Method B: C18 +
5mM
Octanesulfonate

Method C: C18
(0.1% Formic Acid)

Void Marker (

)
1.2 min 1.5 min 1.5 min

2-amino-N-

methoxyacetamide
6.8 min 5.4 min 1.6 min (Co-elution)

Impurity: Glycine 9.2 min 3.1 min 1.4 min

Impurity: Diglycine 11.5 min 4.2 min 1.5 min

Interpretation: In Method C (Standard C18), the target compound elutes immediately (1.6 min),

barely separating from the void.[3] Method A (HILIC) provides the best resolution (

min) and separates it from the Glycine precursor.

Validated Experimental Protocols
Protocol 1: HILIC Method (Recommended)
This method is self-validating via the resolution between the target peak and the void volume.

[2]

Column: Amide-C18 or Zwitterionic HILIC (e.g.,

).[2][3]

Mobile Phase A: 10 mM Ammonium Acetate in Water, pH 5.8.

Mobile Phase B: Acetonitrile (HPLC Grade).

Isocratic Program: 85% B / 15% A.
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Flow Rate: 1.0 mL/min.

Detection: UV at 210 nm (low wavelength required due to lack of conjugation).

Sample Diluent: 90% Acetonitrile / 10% Water (Critical: Sample solvent must match initial

mobile phase to prevent peak distortion).[2]

Protocol 2: Ion-Pair Method (Alternative)
Use this if MS detection is not required.[1][2]

Column: End-capped C18 (e.g.,

).[2][3][6]

Mobile Phase: Buffer / ACN (95:5).

Buffer Preparation: Dissolve 1.1 g Sodium 1-Octanesulfonate + 1 mL Phosphoric Acid in 1

L Water. Adjust pH to 2.5.

Flow Rate: 1.0 mL/min.

Temperature: 30°C.

System Suitability: The capacity factor (

) must be

.

Mechanism & Workflow Visualization
The following diagram illustrates the decision logic and separation mechanism for 2-amino-N-

methoxyacetamide HCl.
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Analyte:
2-amino-N-methoxyacetamide HCl

(Polar/Ionic)
Select Mode

Method A: HILIC
(Stationary Phase: Polar)

Recommended

Method C: Standard C18
(Stationary Phase: Non-polar)

Standard Setup

Method B: Ion-Pair C18
(Add Octanesulfonate)

QC Alternative

Mechanism:
Partition into water layer

on silica surface

Result:
High Retention (tR ~7 min)

MS Compatible

Mechanism:
Hydrophobic Interaction
(Fail: Analyte too polar)

Result:
Void Elution (tR ~1.6 min)

Poor Resolution

Mechanism:
Formation of neutral
lipophilic complex

Result:
Moderate Retention
Not MS Compatible

Click to download full resolution via product page

Caption: Decision matrix for selecting the optimal chromatographic mode based on retention

mechanisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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